N1-methyl-N1-(1-methylpiperidin-4-yl)-4-(trifluoromethyl)benzene-1,2-diamine

• Molecular Formula: C14H20F3N3
• Molecular Weight: 287.32 g/mol
• IUPAC Name: 1-N-methyl-1-N-(1-methylpiperidin-4-yl)-4-(trifluoromethyl)benzene-1,2-diamine
• InChI: InChI=1S/C14H20F3N3/c1-19-7-5-11(6-8-19)20(2)13-4-3-10(9-12(13)18)14(15,16)17/h3-4,9,11H,5-8,18H2,1-2H3
• InChI Key: JJCMNAGYOUHDNQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)C2=C(C=C(C=C2)C(F)(F)F)N

Description

N1-methyl-N1-(1-methylpiperidin-4-yl)-4-(trifluoromethyl)benzene-1,2-diamine is a useful research compound. Its molecular formula is C14H20F3N3 and its molecular weight is 287.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N,1-dimethyl-N-(2-nitro-4-(trifluoromethyl)phenyl)piperidin-4-amine (11.3 g, 35.6 mmol) in MeOH (260 mL) at RT was added 10% Pd/C (1.89 g). H2 gas was bubbled through the solution for 5 minutes and the reaction was stirred under an atmosphere of H2 gas. The reaction was monitored by LCMS, and H2 gas was added periodically until consumption of starting material. The mixture was filtered through Celite® with MeOH and concentrated to afford the desired product.